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Compound Name: Bodipy 8-Chloromethane

Cat. No.: B140690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bodipy 8-Chloromethane (CAS 208462-25-3) is a fluorescent probe belonging to the boron-

dipyrromethene (BODIPY) family of dyes. Renowned for their sharp excitation and emission

peaks, high fluorescence quantum yields, and relative insensitivity to solvent polarity, BODIPY

dyes are invaluable tools in biological and materials research. The incorporation of a

chloromethyl group at the 8-position (meso-position) of the BODIPY core imparts a specific

reactivity towards nucleophiles, particularly thiols. This makes Bodipy 8-Chloromethane an

excellent candidate for the targeted labeling of cysteine residues in proteins and other thiol-

containing biomolecules. This guide provides an in-depth overview of the safety, handling,

physicochemical properties, and a detailed experimental protocol for the application of Bodipy
8-Chloromethane in protein labeling.

Chemical and Physical Properties
Bodipy 8-Chloromethane is a structurally well-defined organic molecule with the following key

identifiers and properties.
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Property Value

Chemical Name

(T-4)-[2-[2-Chloro-1-(3,5-dimethyl-2H-pyrrol-2-

ylidene-κN)ethyl]-3,5-dimethyl-1H-pyrrolato-

κN]difluoro-boron

CAS Number 208462-25-3

Molecular Formula C₁₄H₁₆BClF₂N₂

Molecular Weight 296.55 g/mol

Appearance Crystalline solid

Solubility

Soluble in many organic solvents. Water

solubility is generally low for unsubstituted

BODIPY dyes, but can be improved by the

introduction of hydrophilic groups.[1]

Spectral Properties

Excitation (λex): Expected in the green region of

the spectrum.Emission (λem): Expected in the

green region of the spectrum.BODIPY dyes are

known for their narrow absorption and emission

bands and high fluorescence quantum yields.[2]

Photostability
Generally high, a characteristic feature of the

BODIPY core.[3]

Safety and Handling
Disclaimer: A specific Safety Data Sheet (SDS) for Bodipy 8-Chloromethane was not

available at the time of writing. The following safety information is based on the general

properties of BODIPY dyes and the known hazards of alkylating agents like chloromethane.

Researchers must consult the supplier-specific SDS upon receipt of the compound and perform

a thorough risk assessment before use.

Hazard Identification
Based on the structure and related compounds, Bodipy 8-Chloromethane should be handled

as a potentially hazardous substance with the following potential hazards:
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Skin Irritation: BODIPY dyes can cause skin irritation.

Serious Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.

Alkylation Hazard: The chloromethyl group is an alkylating agent and may react with

biological macromolecules. Alkylating agents are a class of compounds that can be

mutagenic, carcinogenic, and cytotoxic. Therefore, appropriate precautions should be taken

to avoid exposure.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of dust. If handling large quantities or if there is a risk of aerosolization, a

respirator may be necessary.

Storage and Stability
Store in a tightly sealed container in a cool, dry, and dark place to protect from light and

moisture.[4]

BODIPY dyes are generally photostable, but prolonged exposure to high-intensity light

should be avoided to prevent photodegradation.[3][5]

Disposal
Dispose of waste containing Bodipy 8-Chloromethane in accordance with local, state, and

federal regulations for hazardous chemical waste.[6]

Do not dispose of down the drain or in general waste.
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Reactivity and Mechanism of Action
The key to the utility of Bodipy 8-Chloromethane as a fluorescent probe lies in the reactivity of

the chloromethyl group at the 8-position. This group is an electrophilic center that readily

undergoes nucleophilic substitution reactions.

Reaction with Thiols
The primary application of Bodipy 8-Chloromethane is the labeling of thiol groups, such as

those found in the amino acid cysteine. The lone pair of electrons on the sulfur atom of a

deprotonated thiol (thiolate) acts as a nucleophile, attacking the carbon atom of the

chloromethyl group and displacing the chloride ion. This results in the formation of a stable

thioether bond, covalently attaching the BODIPY fluorophore to the target molecule.

Bodipy-CH₂-Cl

Bodipy-CH₂-S-Protein

Nucleophilic Attack

Protein-SH

H⁺ + Cl⁻

Click to download full resolution via product page

Reaction of Bodipy 8-Chloromethane with a thiol group.

Experimental Protocol: Labeling of Cysteine
Residues in Proteins
This protocol provides a general guideline for the fluorescent labeling of cysteine residues in a

protein using Bodipy 8-Chloromethane. Optimization of reaction conditions (e.g., pH,

temperature, and stoichiometry) may be necessary for specific proteins.

Materials
Bodipy 8-Chloromethane

Protein of interest containing at least one accessible cysteine residue
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Reaction Buffer: Phosphate-buffered saline (PBS) or similar buffer at pH 7.0-7.5.

Reducing Agent (optional): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to

ensure cysteines are in their reduced, reactive state.

Quenching Reagent: A small molecule thiol such as β-mercaptoethanol or L-cysteine to stop

the reaction.

Purification System: Size-exclusion chromatography (e.g., a desalting column) or dialysis to

remove unreacted dye.

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) to prepare a stock

solution of the dye.

Procedure
Prepare Protein Solution:

Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.

If the protein contains disulfide bonds that need to be reduced to expose cysteine thiols,

incubate with a 10-fold molar excess of DTT or TCEP for 30-60 minutes at room

temperature.

If DTT is used, it must be removed before adding the dye, for example, by using a

desalting column. TCEP does not need to be removed.

Prepare Bodipy 8-Chloromethane Stock Solution:

Dissolve Bodipy 8-Chloromethane in a minimal amount of anhydrous DMF or DMSO to

prepare a concentrated stock solution (e.g., 10 mM).

Labeling Reaction:

Add a 10- to 20-fold molar excess of the Bodipy 8-Chloromethane stock solution to the

protein solution. The optimal molar ratio should be determined empirically.
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Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C,

protected from light.

Quench Reaction:

Add a quenching reagent (e.g., β-mercaptoethanol to a final concentration of 10-20 mM) to

the reaction mixture to consume any unreacted dye.

Incubate for 30 minutes at room temperature.

Purify the Labeled Protein:

Separate the fluorescently labeled protein from the unreacted dye and quenching reagent

using a desalting column or by dialysis against a suitable buffer.

Characterization:

Determine the degree of labeling by measuring the absorbance of the protein (at 280 nm)

and the BODIPY dye (at its absorption maximum) and using their respective extinction

coefficients.

Confirm the successful labeling and the integrity of the protein using techniques such as

SDS-PAGE with fluorescence imaging and mass spectrometry.
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Purify Labeled Protein
(Size-Exclusion or Dialysis)

Characterize Conjugate
(Spectroscopy, SDS-PAGE, MS)
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Workflow for labeling a cysteine-containing protein.

Conclusion
Bodipy 8-Chloromethane is a valuable tool for researchers in life sciences and drug

development, offering a means to fluorescently label proteins and other biomolecules with high

specificity at cysteine residues. Its favorable photophysical properties, characteristic of the

BODIPY family, ensure bright and stable fluorescence for a variety of applications, including

fluorescence microscopy, flow cytometry, and fluorescence resonance energy transfer (FRET)
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studies. Adherence to proper safety and handling procedures is paramount to mitigate the risks

associated with this reactive fluorescent probe. The experimental protocol provided herein

serves as a robust starting point for the successful application of Bodipy 8-Chloromethane in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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